Cas no 1707369-57-0 (2-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid)

• Product Name: 2-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid
• CAS No: 1707369-57-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5059003
• PubChem ID: 102547842
• Update Time: 2025-05-25

2-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrazolo[1,5-a]pyridin-3-yl)cyclopropanecarboxylic acid
• 2-Pyrazolo[1,5-a]pyridin-3-yl-cyclopropanecarboxylic acid
• 2-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H10N2O2/c14-11(15)8-5-7(8)9-6-12-13-4-2-1-3-10(9)13/h1-4,6-8H,5H2,(H,14,15)
• InChI Key： DZVMCYRCLABOBT-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=NN2C=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6

Additional information on 2-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid

2-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic Acid: A Comprehensive Overview

2-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1707369-57-0) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrazolo[1,5-a]pyridine ring system fused with a cyclopropane carboxylic acid moiety. The pyrazolo[1,5-a]pyridine core is a heterocyclic structure known for its versatile reactivity and potential bioactivity, making it a valuable scaffold in drug discovery.

The synthesis of 2-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to construct the cyclopropane carboxylic acid moiety efficiently. These advancements not only streamline the production process but also pave the way for large-scale manufacturing of this compound for pharmaceutical applications.

One of the most promising aspects of 2-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid is its potential as a lead compound in drug development. Preclinical studies have demonstrated its ability to modulate key biological targets associated with various diseases, including cancer and neurodegenerative disorders. For example, recent research has highlighted its inhibitory effects on kinases and proteases, which are critical enzymes in disease progression. The cyclopropane ring in the molecule contributes significantly to its pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical biology. The pyrazolo[1,5-a]pyridine system exhibits unique electronic properties that make it an excellent candidate for studying receptor-ligand interactions. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to elucidate the binding modes of this compound with various protein targets. These insights are crucial for rational drug design and optimization.

From an environmental standpoint, the ecological impact of 2-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid has been a topic of recent interest. Studies have assessed its biodegradability and toxicity to aquatic organisms under controlled laboratory conditions. The results indicate that this compound exhibits low environmental toxicity, which aligns with current green chemistry principles aimed at minimizing ecological footprints.

Looking ahead, the future of 2-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid lies in its continued exploration as a therapeutic agent and a chemical tool for biological research. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications. Furthermore, ongoing research into its synthetic routes and biological mechanisms will undoubtedly uncover new opportunities for leveraging this compound's unique properties.